Cas no 65869-63-8 (Bis-\u200bPEG2-\u200bNHS ester)

• Product Name: Bis-\u200bPEG2-\u200bNHS ester
• CAS No: 65869-63-8
• MF: C₁₆H₂₀N₂O₁₀
• MW: 400.337405204773
• MDL: MFCD20229443
• CID: 1692013
• Update Time: 2025-06-07

Bis-\u200bPEG2-\u200bNHS ester Chemical and Physical Properties

Names and Identifiers

• 1,1'-{1,2-Ethanediylbis[oxy(1-oxo-3,1-propanediyl)oxy]}di(2,5-pyr rolidinedione)
• 1,1\'-{1,2-Ethanediylbis[oxy(1-oxo-3,1-propanediyl)oxy]}di(2,5-pyr rolidinedione)
• bis(2,5-dioxopyrrolidin-1-yl) 3,3'-(ethane-1,2-diylbis(oxy))dipropanoate
• bis(2,5-dioxopyrrolidin-1-yl) 3,3’-(ethane-1,2-diylbis(oxy))dipropanoate
• Ethyleneglycol-1,2-bis(succinimidyl 3-oxypropionate)
• NHS-PEO2-NHS(BS[PEG]2)
• Bis-PEG2-NHS Ester
• bis(2,5-dioxopyrrolidin-1-yl) 3,3'-(ethane-1,2-diylbis(oxy))dipropionate
• (2,5-dioxopyrrolidin-1-yl) 3-[2-[3-(2,5-dioxopyrrolidin-1-yl)oxy-3-oxopropoxy]ethoxy]propanoate
• C16H20N2O10
• 6545AJ
• KM0962
• Bis-\u200bPEG2-\u200bNHS ester

• MDL： MFCD20229443
• Inchi： 1S/C16H20N2O10/c19-11-1-2-12(20)17(11)27-15(23)5-7-25-9-10-26-8-6-16(24)28-18-13(21)3-4-14(18)22/h1-10H2
• InChI Key： SORMJGWNAXHOFC-UHFFFAOYSA-N
• SMILES： O(C(CCOCCOCCC(=O)ON1C(CCC1=O)=O)=O)N1C(CCC1=O)=O

Computed Properties

• Exact Mass: 400.11200
• Monoisotopic Mass: 400.11179484 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 28
• Rotatable Bond Count: 13
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 146
• Molecular Weight: 400.34

Experimental Properties

• PSA: 145.82000
• LogP: -1.11000